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Compound of Interest

Compound Name: Dipentaerythritol pentaacrylate

Cat. No.: B1583311

An In-depth Technical Guide to the Physical Properties of Dipentaerythritol Pentaacrylate

Introduction

Dipentaerythritol pentaacrylate (DPEPA) is a multifunctional acrylate monomer known for its
high reactivity and ability to form densely cross-linked polymer networks.[1] Its molecular
structure, characterized by a dipentaerythritol core with five acrylate functional groups, makes it
a valuable component in applications requiring enhanced mechanical properties, chemical
resistance, and durability.[2] This guide provides a comprehensive overview of the core
physical properties of DPEPA, intended for researchers, scientists, and professionals in drug
development and material science. DPEPA is frequently used in coatings, adhesives, dental
materials, and 3D printing photopolymerization processes.[2]

Chemical Identity

o |[UPAC Name: [2-(hydroxymethyl)-3-prop-2-enoyloxy-2-[[3-prop-2-enoyloxy-2,2-bis(prop-2-
enoyloxymethyl)propoxy]methyl]propyl] prop-2-enoate[2][3]

e CAS Number: 60506-81-2[1][2][4]
e Molecular Formula: C2sH32012[2][3][4][5]

It is often commercially available as a mixture of penta- and hexa-acrylate esters, sometimes
containing an inhibitor like MEHQ (hydroquinone monomethyl ether) to prevent spontaneous
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polymerization.[1][6]

Physical and Chemical Properties

The physical characteristics of Dipentaerythritol pentaacrylate are crucial for its application in

various formulations. These properties are summarized in the table below.
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Property Value Conditions /| Notes  Source(s)
Molecular Weight 524.51 g/mol [B14151[7]
Appearance Light yellow, -vis-cous, 1]

transparent liquid
Density 1.155 g/mL at 25 °C (112114161711
1.170 g/mL
1.197 g/cm3 [10]
Viscosity 5,000 - 8,000 cP at 25 °C [11]
13,600 cP at 25 °C [2][4]
Refractive Index 1.490 n20/D [1][2][41161[12]
Boiling Point 619.6 °C at 760 mmHg [1][10][12]
Melting Point Not Available [1107]
Flash Point >230 °F (>110 °C) Closed Cup [1114]
113 °C Closed Cup [5]
197.2 °C [10]
Vapor Pressure 6.01 x 1071 mmHg at 25 °C [1]
pKa 13.79+0.10 Predicted [11[41[8]

Data for the parent

Insoluble in most compound,

Solubility hydrocarbons, slightly ~ Pentaerythritol.[13] [13]

soluble in alcohal,

soluble in water.

Specific quantitative
data for DPEPA is not

readily available.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above
are not typically disclosed in commercial technical data sheets or safety data sheets. However,
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these properties are measured using standard analytical techniques:

Density: Measured using a pycnometer or a digital density meter at a specified temperature,
typically 25 °C.

 Viscosity: Determined using a rotational viscometer or rheometer, which measures the
resistance of the liquid to flow at a controlled temperature.

o Refractive Index: Measured with a refractometer (e.g., an Abbé refractometer) using the
sodium D-line (589 nm) at 20 °C.

o Flash Point: Determined using standardized methods such as the Cleveland Open-Cup
(COC) or Pensky-Martens Closed-Cup (PMCC) tests, which measure the lowest temperature
at which vapors will ignite.

e Boiling Point: Can be determined by distillation under controlled pressure (e.g., at 760
mmHg) or estimated using computational models.

Application Workflow: UV Curing Process

Dipentaerythritol pentaacrylate is a key monomer in formulations that are cured using
ultraviolet (UV) light. Its high functionality allows for the rapid formation of a hard, cross-linked
polymer network upon exposure to UV radiation in the presence of a photoinitiator. A
generalized workflow for this process is illustrated below.
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Caption: Generalized workflow for the UV curing of a formulation containing Dipentaerythritol
Pentaacrylate.

Safety and Handling

Dipentaerythritol pentaacrylate is considered an irritant.[3]

e Hazards: It may cause skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[7][14]

o Precautions: When handling, appropriate personal protective equipment (PPE) should be
used, including safety glasses with side-shields or goggles, protective gloves, and protective
clothing.[5] Work should be conducted in a well-ventilated area to avoid inhaling vapors.[5]
[14]

o Storage: DPEPA should be stored in a dry, cool, and well-ventilated place in tightly closed
containers.[5] It is sensitive to light and should be protected from it.[15] It is a combustible
liquid.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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